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Compound of Interest

Compound Name: Tertiapin LQ

Cat. No.: B1573922

Get Quote

Introduction & Mechanism of Action
Tertiapin LQ is a synthetic, oxidation-resistant derivative of the bee venom peptide Tertiapin.[1]

While the native toxin is a potent blocker of inward rectifier potassium channels, it suffers from

rapid oxidation of a Methionine residue at position 13, leading to experimental inconsistency.

Tertiapin LQ replaces this instability with a Leucine-Glutamine substitution (typically replacing

His12-Met13 or similar motifs depending on synthesis), retaining nanomolar affinity while

ensuring long-term stability in solution.[2][3]

Target Specificity
Tertiapin LQ is the "gold standard" pharmacological tool for isolating specific inward rectifier

currents in cardiac and renal physiology.

Primary Targets:

GIRK1/4 (Kir3.1/3.4): Responsible for the acetylcholine-activated potassium current (

) in the heart (SA node, atria).[2][3][1][4]

ROMK1 (Kir1.1): The renal outer medullary potassium channel, crucial for
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recycling in the kidney.[2][3]

Off-Target Note: At nanomolar concentrations, it is highly selective over Kir2.1 (

).[2][3] However, it can block BK channels (

) in a use-dependent manner, a critical nuance often overlooked in general protocols.[2][3]

Mechanistic Pathway (GIRK)
The following diagram illustrates the signaling pathway where Tertiapin LQ acts as a terminal

blocker of the pore, preventing

efflux despite G-protein activation.[2]
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Figure 1: Mechanism of Action.[2][3] Tertiapin LQ physically occludes the extracellular

vestibule of the GIRK channel, preventing

flux even when the channel is opened by G

subunits.

Material Preparation & Handling (Critical)
Peptide toxins are notoriously "sticky."[2][3] A common failure mode in Tertiapin experiments is

the loss of effective concentration due to adsorption to plastic tubing and perfusion chambers.
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Reconstitution Protocol
Solvent: Dissolve lyophilized Tertiapin LQ in distilled water or 100 mM NaCl to create a

high-concentration stock (e.g.,

).

Note: Do not use phosphate buffers for initial reconstitution if high concentrations of

divalent cations are present, to avoid precipitation.

Aliquoting: Divide into small aliquots (e.g.,

) and store at -20°C. Avoid repeated freeze-thaw cycles.[2]

Working Solution (The "BSA Rule")
When diluting to the working concentration (typically

), you must include a carrier protein in the bath solution.[2][3]

Add 0.1% Bovine Serum Albumin (BSA) to the extracellular recording solution.[2][3]

Reasoning: Without BSA, nanomolar concentrations of Tertiapin LQ can be depleted by

binding to the perfusion system plastic, leading to false negatives (no block observed).[2]

Experimental Protocol: Isolation of
This protocol describes the isolation of the acetylcholine-activated current in atrial

cardiomyocytes or heterologous expression systems (HEK293/CHO).[2][3]

A. Solutions
Component Composition (mM) Notes

Internal (Pipette)

K-Aspartate (130), KCl (10),

NaCl (10), MgATP (4), HEPES

(10), EGTA (5), GTP (0.[2][3]1)

GTP is mandatory for G-

protein signaling.[2][3]

External (Bath)

NaCl (135), KCl (5.4), CaCl2

(1.8), MgCl2 (1), HEPES (10),

Glucose (10)

Add 0.1% BSA when using

Tertiapin.[2][3]
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B. Voltage Protocols
To visualize the inward rectification characteristic of Kir channels, a Ramp Protocol is superior

to step pulses.

Holding Potential: -40 mV (near resting potential).[2][3]

Ramp: Depolarize to +40 mV, then ramp down to -120 mV over 1 second (or conversely -120

to +40 mV).

Interval: Repeat every 5–10 seconds.

C. Step-by-Step Workflow
Establish Whole-Cell

Configuration

1. Record Baseline
(Tyrode's Solution)

2. Activate Channel
(Apply 1-10 µM ACh/CCh)

Wait for Steady State
(Current Increase)

3. Apply Blocker
(ACh + 100 nM Tertiapin LQ)

Observe Block

4. Analysis:
(Step 2 Current) - (Step 3 Current)

Isolate I_KACh
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Figure 2: Experimental Workflow for

isolation. The subtraction method eliminates background leak and other K+ currents.

Baseline Recording: Record stable background currents in standard Tyrode’s solution.

Activation: Peruse Acetylcholine (ACh,

) or Carbachol (CCh).[2][3]

Observation: You should see a significant increase in inward current at hyperpolarized

potentials (-100 mV).[2][3]

Drug Application: Switch to a solution containing ACh + Tertiapin LQ (

).

Note: Do not wash out ACh; co-apply the blocker to see the specific inhibition of the

induced current.

Washout: Switch back to Tyrode’s (no ACh, no Tertiapin) to verify cell stability.

Data Analysis & Interpretation
Calculating Percent Block
Tertiapin LQ block is generally voltage-independent for GIRK channels (unlike the voltage-

dependent block of BK channels).[2][3]

[2][3]

Comparative Potency Data
Use the following reference values to validate your system sensitivity.
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Target Channel
/

(Approx)

Selectivity Note

ROMK1 (Kir1.1)
Highly Sensitive.[2][3]

Constitutively active.

GIRK1/4 (Kir3.1/3.4)
Requires G-protein activation

(ACh/GTP).[2][3]

BK (

)

Use-Dependent. Block

increases with channel

opening frequency.[2][3]

Kir2.1 (

)
Effectively Resistant.[2][3]

Troubleshooting & Scientific Integrity
"I don't see any block."

Check the BSA: Did you add 0.1% BSA to the bath? If not, the peptide likely stuck to your

perfusion lines.

Check GTP: Did you add GTP to the pipette solution? GIRK channels require intracellular

GTP to open via the G-protein pathway.

Concentration: Ensure you are using

for full block.[2][3] While

is

,

ensures saturation for clean subtraction.[2][3]

"The block is taking too long."
Tertiapin LQ acts extracellularly.[2] If perfusion is slow, place the outlet closer to the cell.
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Onset should be rapid (

) in a fast perfusion system.[2][3]

"My baseline is drifting."
GIRK channels can desensitize.[2] Ensure your ACh application is not too prolonged before

adding Tertiapin LQ.[2]

Use Carbachol instead of ACh if hydrolysis by acetylcholinesterase is a concern in tissue

slices (though less relevant in isolated cells).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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